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Compound of Interest

Compound Name: GNF4877

Cat. No.: B15541141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GNF4877 is a potent dual inhibitor of dual-specificity tyrosine-phosphorylation-regulated kinase

1A (DYRK1A) and glycogen synthase kinase 3β (GSK3β), with IC50 values of 6 nM and 16 nM,

respectively.[1] Its primary mechanism of action involves the blockade of nuclear factor of

activated T-cells (NFATc) nuclear export, which leads to increased β-cell proliferation.[1] This

compound is a valuable tool for research in areas such as diabetes and neurodegenerative

diseases.[2][3][4][5] Proper preparation of a GNF4877 stock solution is critical for obtaining

accurate and reproducible experimental results. This document provides a detailed protocol for

the preparation of a GNF4877 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation
A summary of the key quantitative data for GNF4877 is provided in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 494.52 g/mol [1]

CAS Number 2041073-22-5 [1]

Appearance Solid, Light yellow to yellow [1]

Purity 99.82% [1]

Solubility in DMSO 3.33 mg/mL (6.73 mM) [1]

Recommended Stock Solution

Storage

-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[1]

IC50 (DYRK1A) 6 nM [1]

IC50 (GSK3β) 16 nM [1]

EC50 (mouse β (R7T1) cells) 0.66 μM [1]

Experimental Protocols
This section provides a detailed, step-by-step protocol for the preparation of a 10 mM

GNF4877 stock solution in DMSO.

Materials:

GNF4877 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, amber microcentrifuge tubes or vials

Sterile, disposable pipette tips

Vortex mixer

Optional: sonicator or water bath
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Protocol:

Pre-warming and Equilibration: Allow the GNF4877 vial and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.

Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, calculate the

required volume of DMSO based on the mass of GNF4877. The formula is:

Volume of DMSO (μL) = (Mass of GNF4877 (mg) / 494.52 g/mol ) * 100,000

For example, to prepare a 10 mM stock solution from 1 mg of GNF4877:

(1 mg / 494.52 g/mol ) * 100,000 = 202.22 μL of DMSO

Solvent Addition: Using a calibrated micropipette with a sterile tip, carefully add the

calculated volume of anhydrous DMSO to the vial containing the GNF4877 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for at least 1-2 minutes to facilitate

dissolution. A clear solution should be obtained.

Aiding Dissolution (if necessary): If the GNF4877 does not completely dissolve, sonicate the

vial for 5-10 minutes or gently warm it in a water bath at 37-60°C until the solid is fully

dissolved.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots of the GNF4877 stock solution at -80°C for long-term storage (up

to 6 months) or at -20°C for short-term storage (up to 1 month).[1] When ready to use, thaw

a single aliquot at room temperature and dilute it to the desired final concentration in your

experimental medium.

Important Considerations:
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DMSO is hygroscopic; therefore, it is crucial to use a fresh, anhydrous supply to ensure

maximum solubility of GNF4877.[1]

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.1%) to avoid solvent-induced toxicity.

Always wear appropriate personal protective equipment (PPE), including gloves and safety

glasses, when handling chemical compounds and solvents.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the GNF4877 stock

solution and the signaling pathway affected by GNF4877.
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Caption: Workflow for GNF4877 Stock Solution Preparation.
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Caption: GNF4877 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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